N-(3-bromobenzoyl)norleucine

• IUPAC Name: 2-[(3-bromobenzoyl)amino]hexanoic acid
• InChI: InChI=1S/C13H16BrNO3/c1-2-3-7-11(13(17)18)15-12(16)9-5-4-6-10(14)8-9/h4-6,8,11H,2-3,7H2,1H3,(H,15,16)(H,17,18)
• InChI Key: FWMMSVSAQWDVNF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)O)NC(=O)C1=CC(=CC=C1)Br
• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol

Description

N-(3-bromobenzoyl)norleucine (BBN) is a synthetic amino acid that has been widely used in scientific research due to its unique properties. BBN is a potent inhibitor of the system L amino acid transporter, which is responsible for the transport of large neutral amino acids across cell membranes. This makes BBN a valuable tool for investigating the role of amino acid transport in various biological processes.

Mechanism of Action

N-(3-bromobenzoyl)norleucine acts as a competitive inhibitor of the system L amino acid transporter, which is responsible for the transport of large neutral amino acids such as leucine, phenylalanine, and tyrosine. By inhibiting this transporter, N-(3-bromobenzoyl)norleucine reduces the uptake of these amino acids into cells, leading to a decrease in protein synthesis and cell proliferation.
Biochemical and Physiological Effects
N-(3-bromobenzoyl)norleucine has been shown to have a variety of biochemical and physiological effects, including inhibition of protein synthesis, induction of autophagy, and inhibition of mTOR signaling. In addition, N-(3-bromobenzoyl)norleucine has been shown to reduce the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromobenzoyl)norleucine in laboratory experiments is its potency as an inhibitor of the system L amino acid transporter. This allows for precise control over the transport of large neutral amino acids into cells, making it a valuable tool for investigating the role of amino acid transport in various biological processes. However, one limitation of using N-(3-bromobenzoyl)norleucine is its potential toxicity at high concentrations, which can lead to cell death and other adverse effects.

Future Directions

There are many potential future directions for research involving N-(3-bromobenzoyl)norleucine. One area of interest is the development of N-(3-bromobenzoyl)norleucine-based therapies for cancer treatment. Additionally, N-(3-bromobenzoyl)norleucine could be used to investigate the role of amino acid transport in other biological processes, such as immune function and neurotransmitter synthesis. Finally, further studies are needed to fully understand the mechanisms of action of N-(3-bromobenzoyl)norleucine and its potential limitations as a research tool.

Synthesis Methods

N-(3-bromobenzoyl)norleucine can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. One commonly used method involves the reaction of norleucine with 3-bromobenzoyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using standard peptide purification techniques.

Scientific Research Applications

N-(3-bromobenzoyl)norleucine has been used in a wide range of scientific studies, including investigations into amino acid transport, protein synthesis, and cell signaling. N-(3-bromobenzoyl)norleucine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, N-(3-bromobenzoyl)norleucine has been used to study the role of amino acid transport in muscle protein synthesis and to investigate the mechanisms of action of various drugs.